N-(3-(benzo[d]thiazol-2-yl)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-tosylacetamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-(4-methylphenyl)sulfonylacetamide;hydrochloride
• InChI: InChI=1S/C26H27N3O3S3.ClH/c1-3-13-29-14-12-19-22(15-29)34-26(24(19)25-27-20-6-4-5-7-21(20)33-25)28-23(30)16-35(31,32)18-10-8-17(2)9-11-18;/h4-11H,3,12-16H2,1-2H3,(H,28,30);1H
• InChI Key: YOIBMJHEEPDGAX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CS(=O)(=O)C5=CC=C(C=C5)C.Cl
• Molecular Formula: C26H28ClN3O3S3
• Molecular Weight: 562.2 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-tosylacetamide hydrochloride is a useful research compound. Its molecular formula is C26H28ClN3O3S3 and its molecular weight is 562.16. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment of Heterocycles

Heterocyclic compounds incorporating thiadiazole moieties have been synthesized and evaluated for their insecticidal activities against the cotton leafworm, Spodoptera littoralis. These compounds were synthesized using a versatile precursor, leading to a variety of heterocycles including pyrrole, pyridine, and thiophene derivatives. The insecticidal assessment indicated potential agricultural applications of these compounds in pest management (Fadda et al., 2017).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibitors

Research into PI3K/mTOR dual inhibitors has led to the development of compounds with enhanced metabolic stability, aiming to reduce or eliminate metabolic deacetylation. Such studies focus on improving the pharmacological profile of these inhibitors, which are crucial for cancer therapy due to their role in regulating cell growth and survival (Stec et al., 2011).

Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibitors

A compound identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1 has been designated as a clinical candidate for the treatment of diseases involving ACAT-1 overexpression. This discovery highlights the potential medical applications of synthesized compounds in treating conditions related to cholesterol metabolism (Shibuya et al., 2018).

Synthesis of Fused Thiazolo[3,2-a]pyrimidinones

The use of N-aryl-2-chloroacetamides as electrophilic building blocks has led to the formation of thiazolo[3,2-a]pyrimidinone products. Such synthetic routes offer pathways to novel compounds with potential applications in drug discovery and development (Janardhan et al., 2014).

Generation of Structurally Diverse Libraries

By employing different types of alkylation and ring closure reactions, a structurally diverse library of compounds has been generated. This research demonstrates the versatility of heterocyclic chemistry in producing compounds with potential applications in medicinal chemistry and material science (Roman, 2013).